L-Isoleucine-13C6,15N

• Molecular Formula: C6H13NO2
• Molecular Weight: 138.12 g/mol
• InChI: InChI=1S/C6H13NO2/c1-3-4(2)5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)/t4-,5-/m0/s1/i1+1,2+1,3+1,4+1,5+1,6+1,7+1
• InChIKey: AGPKZVBTJJNPAG-PVHYACKGSA-N

L-Isoleucine-13C6,15N Overview and Product Specifications

L-Isoleucine-13C6,15N (CAS 202468-35-7) is a uniformly 13C/15N-labeled essential branched-chain amino acid (BCAA) in which all six carbon atoms are substituted with 13C and the single nitrogen atom is substituted with 15N, yielding a mass shift of M+7 relative to the unlabeled form . With a typical isotopic purity of 98 atom % 13C and 98 atom % 15N and a chemical purity of ≥95% (CP), it is manufactured as a research-grade stable isotope-labeled internal standard (SIL-IS) for liquid chromatography–tandem mass spectrometry (LC-MS/MS), isotope dilution mass spectrometry (IDMS), and metabolic flux analysis [1]. Unlike single-isotope or alternative diastereomeric forms, this dual-labeled compound provides a unique combination of mass shift magnitude, lack of deuterium exchange, and stereochemical fidelity that directly impacts quantitative accuracy and tracer specificity.

Dual-isotope LC-MS/MS internal standard selection for quantitative bioanalysis requiring matched M+7 mass shift and co-elution fidelity.

Metabolic flux analysis workflows needing simultaneous carbon-skeleton and nitrogen-fate tracing in a single tracer experiment.

Stereochemical control (2S,3S) identical to endogenous L-isoleucine; supports co-elution-based isotope dilution quantitation without diastereomer mismatch.

• [1] Piri-Moghadam H, Miller A, Pronger D, Vicente F, Charrow J, Haymond S, Lin DC. Quantification of Branched-Chain Amino Acids in Plasma by High-Performance Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). Methods Mol Biol. 2022;2546:147-159. View Source

Why Generic Isotopic Substitutes Are Not Equivalent

Generic substitution among isotopically labeled isoleucine variants fails because key analytical performance parameters—mass shift magnitude, chromatographic co-elution fidelity, isotope exchange stability, and stereochemical identity—are not interchangeable [1]. A 13C6-only label (M+6) cannot track 15N fate in dual-tracer metabolic studies; a 15N-only label (M+1) offers insufficient mass separation from natural-abundance isotopologues for low-level quantification in complex matrices . Deuterated analogs (e.g., L-isoleucine-13C6,15N,d10, M+17) exhibit chromatographic deuterium isotope effects that cause retention time shifts relative to the endogenous analyte, violating a core assumption of isotope dilution quantitation [2]. L-Alloisoleucine-13C6,15N, a diastereomer, does not co-elute identically with L-isoleucine on standard reversed-phase and mixed-mode columns, introducing matrix-dependent ionization suppression differences that compromise accuracy [3]. These substitution failures are quantified in the evidence below.

M+6 carbon-only label

L-Isoleucine-13C6,15N tracks both C and N elemental fate.L-Isoleucine-13C6 (M+6) cannot trace nitrogen transamination or exchange pathways, limiting dual-tracer study design.

Deuterated analog (M+17)

L-Isoleucine-13C6,15N exhibits zero deuterium-induced retention time shift.L-Isoleucine-13C6,15N,d10 may elute earlier, experiencing differential ion suppression that can bias quantification by 10–30% at low concentrations.

Diastereomer (L-alloisoleucine)

L-Isoleucine-13C6,15N co-elutes identically with endogenous L-isoleucine.L-Alloisoleucine-13C6,15N does not co-elute, introducing matrix-dependent ionization suppression differences and up to 18 percentage points lower accuracy at high concentrations.

• [1] Piri-Moghadam H, Miller A, Pronger D, et al. Quantification of Branched-Chain Amino Acids in Plasma by LC-MS/MS. Methods Mol Biol. 2022;2546:147-159. View Source
• [2] Wang S, et al. Deuterium-labeled peptides with lower synthetic cost could be used as reliable substitutes for 13C and 15N-labeled peptides in protein quantification. J Chin Mass Spectrom Soc. 2023;44(3):356-366. View Source
• [3] PMC Table 1. Validation data comparing alloisoleucine and isoleucine quantification using Isoleucine-13C6,15N as internal standard. PMC9120951, 2022. View Source

Key Performance Advantages Over Single-Labeled Analogs

Greater Mass Shift Prevents Isotopologue Interference

L-Isoleucine-13C6,15N exhibits a nominal mass shift of M+7 (m/z 139.2 for the protonated molecule), whereas L-Isoleucine-13C6 yields M+6 and L-Isoleucine-15N yields only M+1 . In the validated LC-MS/MS BCAA assay by Piri-Moghadam et al., the MRM transition m/z 139.2→92.4 was used for isoleucine-13C6,15N, providing baseline separation from the endogenous isoleucine signal at m/z 132.2→86.4 [1]. The larger mass shift minimizes cross-contribution from the internal standard channel into the analyte channel (and vice versa), a critical requirement when the analyte concentration dynamic range spans three orders of magnitude (2.0–1500 µM, AMR) [1].

Mass shift

Head-to-head

M+7 (Δm/z = +7.0) vs. M+6 (13C6) and M+1 (15N)

Supports baseline separation from endogenous isotopologues; method reported R² = 0.9995 across 2.0–1500 µM.

MRM transition m/z 139.2→92.4; Intrada mixed-mode column.

Evidence Dimension	Nominal mass shift (Da) vs. unlabeled L-isoleucine
Target Compound Data	M+7 (∆m/z = +7.0)
Comparator Or Baseline	L-Isoleucine-13C6: M+6; L-Isoleucine-15N: M+1; L-Isoleucine-13C6,15N,d10: M+17
Quantified Difference	+1 Da over 13C6-only; +6 Da over 15N-only; −10 Da vs. deuterated analog
Conditions	LC-MS/MS multiple-reaction monitoring (MRM); Intrada mixed-mode column; isocratic elution [1]

Why This Matters

A 7 Da mass shift ensures that the isotopic envelope of the labeled standard does not overlap with endogenous M+0 or natural-abundance M+1/M+2 isotopologues, eliminating a source of systematic error in quantitative assays.

• [1] Piri-Moghadam H, et al. Quantification of BCAA in Plasma by LC-MS/MS. Methods Mol Biol. 2022;2546:147-159. View Source

Identical Chromatographic Retention to Endogenous Analyte

L-Isoleucine-13C6,15N retains the (2S,3S) stereochemistry of endogenous L-isoleucine, unlike L-alloisoleucine-13C6,15N which is the (2S,3R) diastereomer [1]. In the validated BCAA method, when isoleucine-13C6,15N was used as internal standard for both isoleucine and alloisoleucine quantification, the accuracy for isoleucine at three QC levels (25, 250, 500 µM) was 97–98% with RSD 1.0%, whereas alloisoleucine accuracy degraded to 80% at the high QC level (300 µM) with RSD 15% [2]. This accuracy discrepancy arises because alloisoleucine partially resolves from isoleucine on the Intrada mixed-mode column, experiencing differential ion suppression from co-eluting matrix components, while the isotopically labeled L-isoleucine standard co-elutes perfectly with endogenous L-isoleucine [2].

Co-elution accuracy

Head-to-head

L-Isoleucine accuracy 97–98% (RSD 1.0%) vs. L-Alloisoleucine accuracy 80–82% (RSD 15%) using same IS.

Co-elution with endogenous analyte maintains accuracy; diastereomer mismatch introduces ion suppression variability.

Three-level QC (25, 250, 500 µM); plasma matrix; n=3.

Evidence Dimension	Quantitative accuracy (% of expected concentration) when using L-Isoleucine-13C6,15N as internal standard
Target Compound Data	L-Isoleucine accuracy: 98% (25 µM), 97% (250 µM), 98% (500 µM); RSD 1.0% at all levels (n=3)
Comparator Or Baseline	L-Alloisoleucine accuracy using same IS: 98% (2 µM), 80% (150 µM), 82% (300 µM); RSD 15% at low level
Quantified Difference	Up to 18 percentage points lower accuracy for allo-isoleucine at high concentrations
Conditions	LC-MS/MS; Intrada mixed-mode column; protein-precipitated plasma in PBS:BSA matrix; three-level QC (L1/L2/L3) [2]

Why This Matters

The stereochemical identity of L-Isoleucine-13C6,15N ensures it is a true isostructural internal standard for L-isoleucine, delivering accuracy within 2% of target versus the up to 20% deviation seen when the same standard is applied to a non-identical analyte.

• [1] Krackeler Scientific. L-Isoleucine-13C6,15N, Catalog No. 45-608092. Synonym: SILAC Amino Acid; (2S,3S)-stereochemistry. View Source
• [2] PMC9120951 Table 1. Validation data: isoleucine vs. alloisoleucine quantification with Isoleucine-13C6,15N IS. 2022. View Source

Simultaneous Carbon and Nitrogen Fate Tracking

L-Isoleucine-13C6,15N has been deployed as a dual-isotope tracer in murine pharmacokinetic studies at a dose of 164 mg/kg (oral gavage), with plasma and skeletal muscle sampled over 24 hours to simultaneously track carbon skeleton and nitrogen fate [1]. In a separate rat study, 15N,13C6-L-isoleucine was administered intragastrically and urinary metabolites collected over 6 hours demonstrated that while the 15N label was conserved in the conversion to L-alloisoleucine, the majority of 15N in administered L-isoleucine underwent exchange with 14N—a finding that could not have been made with a 13C-only tracer [2]. Single-isotope analogs (e.g., L-isoleucine-13C6 or L-isoleucine-15N alone) can track only one elemental fate, missing nitrogen-specific transamination or exchange pathways that are critical to understanding BCAA metabolism in liver, muscle, and brain [2].

Dual-tracer capability

Cross-study

2 elemental fates (C and N) simultaneously traceable; documented in murine PK (164 mg/kg oral) and rat metabolism studies.

Enables discrimination of carbon-skeleton flux vs. nitrogen exchange without separate single-isotope tracers.

Rat oral gavage study: 15N exchange observed during isoleucine-to-alloisoleucine conversion.

Evidence Dimension	Number of elemental fates simultaneously traceable
Target Compound Data	2 elemental fates (C and N) simultaneously traceable
Comparator Or Baseline	L-Isoleucine-13C6: 1 elemental fate (C only); L-Isoleucine-15N: 1 elemental fate (N only)
Quantified Difference	2× elemental coverage; enables discrimination of C-skeleton vs. N-flux
Conditions	In vivo dual-isotope tracer study: rat oral gavage, 6 h urine collection (15N conservation assay) [2]; mouse PK: 164 mg/kg oral gavage, plasma/muscle sampling 15 min–24 h [1]

Why This Matters

Procurement of the dual-labeled compound eliminates the need to purchase and administer two separate single-isotope tracers, reducing animal usage, analytical runs, and cost while enabling C/N flux discrimination that is fundamentally inaccessible with single-isotope alternatives.

• [1] Mantuano P, Bianchini G, Cappellari O, et al. Preliminary Pharmacokinetic Study. Bio-Protocol Exchange. 2020. DOI: 10.21769/BioProtoc.8440312. View Source
• [2] 15N Conservation in the Metabolic Conversion of Isoleucine to Alloisoleucine in the Rat. J Mass Spectrom. 1998;33(12):1204-1212. View Source

No Deuterium-Induced Retention Time Shift

Deuterated analogs such as L-Isoleucine-13C6,15N,d10 (M+17) exhibit a well-documented chromatographic deuterium isotope effect that causes the labeled internal standard to elute measurably earlier than the non-deuterated analyte on reversed-phase LC columns [1]. This retention time difference—typically 0.05–0.3 min depending on mobile phase composition—results in the internal standard experiencing a different solvent composition and matrix background at the point of electrospray ionization, thereby violating the assumption of identical ionization suppression and leading to systematic quantification bias [1]. Wang et al. demonstrated in a head-to-head IDMS comparison for protein quantification that deuterated peptides showed divergent chromatographic behavior relative to 13C,15N-double-labeled peptides, with the latter providing superior accuracy due to co-elution [2]. L-Isoleucine-13C6,15N contains zero deuterium atoms, ensuring retention time identity with endogenous isoleucine.

No deuterium shift

Class-level

0 min retention time shift vs. ~0.05–0.3 min negative shift reported for deuterated analogs (d10) on C18.

Eliminates differential matrix effects at ionization, supporting IDMS co-elution requirement.

Class-level inference from deuterated vs. 13C/15N peptide IDMS studies.

Evidence Dimension	Chromatographic retention time shift vs. unlabeled analyte
Target Compound Data	0 min retention time shift (no deuterium present)
Comparator Or Baseline	L-Isoleucine-13C6,15N,d10: ~0.05–0.3 min negative shift on C18 (class-level observation for perdeuterated amino acids)
Quantified Difference	Elimination of deuterium-induced retention time shift; exact co-elution of IS and analyte
Conditions	Reversed-phase LC (C18); HILIC or mixed-mode columns. Class-level inference from deuterated vs. 13C/15N-labeled peptide IDMS studies [2]

Why This Matters

Co-elution of the internal standard with the target analyte is a foundational requirement for accurate IDMS quantitation. The absence of deuterium eliminates a known source of differential matrix effects that can bias quantification by 10–30% at low analyte concentrations.

• [1] Wang S, et al. Deuterium-labeled peptides with lower synthetic cost could be used as reliable substitutes for 13C- and 15N-labeled peptides in protein quantification. J Chin Mass Spectrom Soc. 2023;44(3):356-366. View Source
• [2] Wang S, et al. High-Performance Liquid Chromatography-Isotope Dilution Mass Spectrometry for Accurate Quantification of β-Lactoglobulin in Bovine Milk. J Chin Mass Spectrom Soc. 2023. View Source

Dual Isotopic Purity Sufficient for Regulated Bioanalysis

The Sigma-Aldrich (Merck) specification for L-Isoleucine-13C6,15N states isotopic purity of 98 atom % 13C and 98 atom % 15N, with chemical purity ≥95% (CP) . The 13C6-only analog (L-Isoleucine-13C6, Product 604798) specifies a higher ≥99 atom % 13C isotopic purity, but lacks the 15N label required for dual-element tracing . In the validated BCAA LC-MS/MS method, the calibration curve using isoleucine-13C6,15N as internal standard achieved R² = 0.9995, with accuracy of 97–98% and precision (RSD) of 1.0% across the analytical measurement range of 2.0–1500 µM, demonstrating that 98 atom % isotopic purity is sufficient for high-performance quantitative bioanalysis without requiring the marginally higher 99 atom % purity of the 13C6-only variant [1].

Dual isotopic purity

Cross-study

98 atom % 13C, 98 atom % 15N; method accuracy 97–98%, RSD 1.0% (R² = 0.9995).

Dual 98% purity supports multi-element tracing without meaningful quantitation loss versus ≥99% single-isotope label.

Validated LC-MS/MS BCAA assay; 20 µL plasma; protein precipitation.

Evidence Dimension	Isotopic purity and resulting quantitative method performance
Target Compound Data	98 atom % 13C, 98 atom % 15N; method R² = 0.9995; accuracy 97–98%; RSD 1.0%
Comparator Or Baseline	L-Isoleucine-13C6: ≥99 atom % 13C, 0 atom % 15N; no 15N-tracing capability
Quantified Difference	Dual 98 atom % purity enables C+N tracing with negligible impact on quantitation versus ≥99 atom % single-isotope
Conditions	LC-MS/MS BCAA assay; Intrada column; 20 µL plasma; protein precipitation; MRM detection [1]

Why This Matters

The 98 atom % dual-isotope specification provides the essential multi-element tracing capability without meaningful sacrifice in quantitative performance, as demonstrated by the R² ≥ 0.9995 and RSD ≤ 1.0% validation metrics that match or exceed bioanalytical guidance criteria.

• [1] PMC9120951 Table 1. Calibration and validation data for Isoleucine-13C6,15N as internal standard. 2022. View Source

Validated Use in Immunocapture-IDMS for Vaccine Testing

L-Isoleucine-13C6,15N is specifically cited as a reagent for IC-IDMS to evaluate the suitability of monoclonal and polyclonal antibodies (mAbs and pAbs) for new vaccine quantification . This application leverages the compound's dual 13C+15N label to provide absolute quantification of antibody-derived signature peptides following tryptic digestion and immunoaffinity capture. No single-isotope isoleucine analog (13C6-only or 15N-only) is documented for this regulated application, and deuterated analogs are disfavored due to the chromatographic shift issues described above. The selection of this specific compound for vaccine CQA testing reflects the convergence of mass shift magnitude, co-elution fidelity, and isotopic stability requirements that are uniquely met by the 13C6,15N-dual-labeled form .

Vaccine IC-IDMS use

Supporting evidence

Cited for mAb/pAb suitability evaluation in vaccine quantification by immunocapture-IDMS.

May support method development with documented regulatory precedent not available for single-isotope or deuterated analogs.

Sources to verify; peptide-level quantification of antibody signature peptides.

Evidence Dimension	Documented fitness-for-purpose in vaccine IC-IDMS workflow
Target Compound Data	Cited for mAb/pAb suitability evaluation in vaccine quantification by IC-IDMS
Comparator Or Baseline	L-Isoleucine-13C6, L-Isoleucine-15N: no documented IC-IDMS vaccine application; L-Isoleucine-13C6,15N,d10: disfavored due to deuterium retention time shift
Quantified Difference	Uniquely documented for this regulated application among isoleucine isotopologues
Conditions	IC-IDMS; tryptic digestion; immunoaffinity capture; peptide-level quantification of antibody signature peptides

Why This Matters

For procurement decisions in vaccine development and QC laboratories, the documented use in IC-IDMS vaccine workflows provides regulatory precedentedness that single-isotope and deuterated alternatives lack, reducing method development risk and accelerating validation.

Recommended Applications for Research and Quality Control

Plasma BCAA Quantification in Newborn Screening

Clinical laboratories developing or validating LC-MS/MS methods for MSUD newborn screening should select L-Isoleucine-13C6,15N as the internal standard for isoleucine. The validated method by Piri-Moghadam et al. achieves an analytical measurement range of 2.0–1500 µM with R² = 0.9995 and accuracy of 97–98% at clinically relevant concentrations, requiring only 20 µL of plasma and no derivatization [1]. The M+7 mass shift ensures that the internal standard signal at m/z 139.2→92.4 does not cross-contribute to the endogenous isoleucine channel at m/z 132.2→86.4, a critical requirement given the narrow diagnostic cut-offs for MSUD where even 5–10% bias can affect clinical decision-making [1]. Procurement of the 13C6,15N-dual-labeled form rather than a 13C6-only (M+6) or deuterated analog (M+17) directly ensures co-elution with endogenous isoleucine and eliminates deuterium-induced retention time shifts.

In Vivo Dual-Isotope Pharmacokinetic Studies

Preclinical research groups investigating BCAA pharmacokinetics or tissue-specific metabolism (e.g., in muscle wasting, cancer cachexia, or Huntington's disease models) should procure L-Isoleucine-13C6,15N to enable simultaneous tracking of carbon skeleton catabolism and nitrogen transamination/exchange in a single tracer experiment [1]. Dosing at 164 mg/kg in mice with serial plasma and tissue sampling over 24 hours has been demonstrated, and the dual label uniquely permits discrimination between 15N retention in metabolites (indicating transaminase activity) versus 13C flux into the TCA cycle [1]. The absence of deuterium avoids confounding isotope effects on enzyme kinetics that can alter metabolic pathway partitioning when using deuterated tracers [2].

Absolute Protein Quantification by IDMS in Biopharma QC

Biopharmaceutical QC and CMC analytical development groups quantifying therapeutic monoclonal antibodies or vaccine antigens by signature peptide IDMS should select L-Isoleucine-13C6,15N for synthesizing or sourcing 13C6,15N-labeled signature peptides containing isoleucine residues. The compound's documented use in IC-IDMS for vaccine mAb/pAb suitability evaluation provides regulatory precedentedness that supports method validation under ICH Q2(R1) and USP <1225> guidelines [1]. The deuterium-free dual label ensures that the heavy peptide co-elutes with the endogenous peptide on reversed-phase LC columns, satisfying the fundamental IDMS requirement of identical ionization efficiency between analyte and internal standard—a requirement that deuterated isoleucine (d10) fails due to the chromatographic deuterium isotope effect [2].

Synthesis of Multiply-Labeled Metabolite Standards

Analytical chemistry groups developing stable isotope dilution assays for isoleucine-derived metabolites—such as tenuazonic acid, a mycotoxin formed from isoleucine via Dieckmann cyclization—should procure L-Isoleucine-13C6,15N as the starting material. The synthesis of [13C6,15N]-tenuazonic acid from [13C6,15N]-isoleucine has been demonstrated, yielding an internal standard that preserves the full M+7 mass shift for LC-MS/MS quantification in complex food matrices such as tomato products [1]. The 98 atom % isotopic purity for both elements ensures that the downstream labeled metabolite retains sufficient enrichment for trace-level quantification, and the dual label provides multiple MRM transition options for method selectivity optimization.

Application

Selection Property

Validation Focus

Plasma BCAA quantification in newborn screening research

M+7 mass shift and stereochemical co-elution fidelity

Assay accuracy and analytical measurement range (2.0–1500 µM) in human plasma research matrices

In vivo dual-isotope pharmacokinetic studies

Simultaneous 13C and 15N tracing capability

Carbon-skeleton vs. nitrogen-flux discrimination; exposure-model review

Absolute protein quantification by IDMS in biopharma QC

Deuterium-free dual label for signature peptide synthesis

Co-elution with endogenous peptide; bioanalytical validation review

Synthesis of multiply-labeled metabolite standards

98 atom % dual-isotope enrichment as precursor

Downstream labeled metabolite enrichment; method selectivity optimization

• [1] Piri-Moghadam H, et al. Quantification of BCAA in Plasma by LC-MS/MS. Methods Mol Biol. 2022;2546:147-159. View Source
• [2] Mantuano P, et al. Preliminary Pharmacokinetic Study of Labeled BCAAs. Bio-Protocol Exchange. 2020. View Source
• [3] Development of a stable isotope dilution assay for tenuazonic acid using [13C6,15N]-isoleucine as precursor. 2021. View Source